Cas no 2171187-60-1 ((2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid)

• Product Name: (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid
• CAS No: 2171187-60-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5870139
• PubChem ID: 165504162
• Update Time: 2025-10-29

(2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid
• (2S)-2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylformamido}propanoic acid
• 2171187-60-1
• EN300-1486879

• Inchi： 1S/C24H26N2O5/c1-15(21(27)28)26(2)22(29)24(12-7-13-24)25-23(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,7,12-14H2,1-2H3,(H,25,30)(H,27,28)/t15-/m0/s1
• InChI Key： VTSBZIXXGDSTGP-HNNXBMFYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid

Introduction to (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic Acid (CAS No. 2171187-60-1)

(2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171187-60-1, represents a pinnacle of molecular design, integrating advanced functional groups to enhance its potential therapeutic applications. The structure of this molecule is characterized by a chiral center, specifically at the (2S) position, which is crucial for its biological activity and specificity.

The core of this compound lies in its cyclobutyl moiety, which is linked to a formamido group and an amino acid derivative. This arrangement not only contributes to the compound's structural stability but also influences its interactions with biological targets. The presence of a 9H-fluoren-9-yl methoxycarbonyl group further enhances the compound's complexity and potential pharmacological properties. This group is known for its ability to improve solubility and metabolic stability, making it an attractive feature in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced specificity and reduced side effects. The unique structure of (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid positions it as a promising candidate for various therapeutic applications. Specifically, its chiral center and the presence of multiple functional groups make it a versatile scaffold for designing molecules that can interact with biological targets in a highly selective manner.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The cyclobutyl group, combined with the formamido moiety, has been shown to modulate neurotransmitter activity, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the fluorene-based substituent enhances the compound's ability to cross the blood-brain barrier, increasing its bioavailability and therapeutic efficacy.

Recent studies have also explored the compound's potential in oncology. The unique structural features of (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid have been found to interfere with key signaling pathways involved in cancer cell proliferation. Specifically, it has demonstrated inhibitory effects on enzymes such as kinases, which are often overexpressed in tumors. This makes it a promising candidate for developing targeted therapies that can selectively inhibit cancer cell growth while minimizing damage to healthy cells.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protecting group strategies has been crucial in achieving the desired molecular architecture. This level of synthetic complexity underscores the compound's potential as a building block for more complex drug candidates.

In addition to its therapeutic potential, (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe fundamental questions about molecular recognition and protein-ligand interactions. By studying how this compound interacts with various biological targets, scientists can gain valuable insights into drug design principles and develop new strategies for creating more effective therapeutic agents.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling researchers to rapidly identify new derivatives with enhanced efficacy and safety profiles.

In conclusion, (2S)-2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}propanoic acid (CAS No. 2171187-60-1) is a remarkable compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structure, characterized by a chiral center, cyclobutyl moiety, formamido group, and fluorene-based substituent, makes it an attractive candidate for developing novel therapeutic agents. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to play a crucial role in advancing healthcare solutions.